Cas no 109974-21-2 (Regelin)

• Product Name: Regelin
• CAS No: 109974-21-2
• MF: C₃₁H₄₈O₄
• MW: 484.710430145264
• CID: 153633
• PubChem ID: 163808
• Update Time: 2024-02-29

Regelin Chemical and Physical Properties

Names and Identifiers

• Urs-12-en-30-oic acid,22-hydroxy-3-oxo-, methyl ester, (22a)-
• regelin
• methyl (22alpha)-22-hydroxy-3-oxours-12-en-30-oate
• methyl (5xi,18alpha,22alpha)-22-hydroxy-3-oxours-12-en-30-oate
• Methyl 3-oxo-22-hydroxyurs-12-en-30-oic acid
• Regelin C
• Urs-12-en-30-oic acid, 22-hydroxy-3-oxo-, methyl ester, (22alpha)-
• SCHEMBL577029
• 109974-21-2
• AKOS040747365
• DTXSID00911420
• methyl (1R,2R,4S,4aR,6aR,6aS,6bR,12aR,14bR)-4-hydroxy-1,4a,6a,6b,9,9,12a-heptamethyl-10-oxo-1,2,3,4,5,6,6a,7,8,8a,11,12,13,14b-tetradecahydropicene-2-carboxylate
• methyl (1R,2R,4S,4aR,6aR,6aS,6bR,8aR,12aR,14bS)-4-hydroxy-1,4a,6a,6b,9,9,12a-heptamethyl-10-oxo-1,2,3,4,5,6,6a,7,8,8a,11,12,13,14b-tetradecahydropicene-2-carboxylate
• Methyl 22-hydroxy-3-oxours-12-en-30-oate
• CHEBI:132619
• Regelin

• Inchi： 1S/C31H48O4/c1-18-19(26(34)35-8)17-24(33)29(5)15-16-30(6)20(25(18)29)9-10-22-28(4)13-12-23(32)27(2,3)21(28)11-14-31(22,30)7/h9,18-19,21-22,24-25,33H,10-17H2,1-8H3/t18-,19+,21?,22+,24-,25+,28-,29-,30+,31+/m0/s1
• InChI Key： YQPSLCRGQUNTRC-KHCAKLRYSA-N
• SMILES： O[C@H]1C[C@@H](C(=O)OC)[C@H](C)[C@H]2[C@@]1(C)CC[C@]1(C)C2=CC[C@@H]2[C@@]3(C)CCC(C(C)(C)C3CC[C@]21C)=O

Computed Properties

• Exact Mass: 484.35526001g/mol
• Monoisotopic Mass: 484.35526001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 2
• Complexity: 965
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 6.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids